Cas no 61402-30-0 (2-Naphthalenecarbodithioic acid, 3,4-dihydro-1-hydroxy-, methyl ester)

• Product name: 2-Naphthalenecarbodithioic acid, 3,4-dihydro-1-hydroxy-, methyl ester
• CAS No: 61402-30-0
• MF: C₁₂H₁₂OS₂
• MW: 236.353080749512
• CID: 480764
• PubChem ID: 135440300

2-Naphthalenecarbodithioic acid, 3,4-dihydro-1-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarbodithioic acid, 3,4-dihydro-1-hydroxy-, methyl ester
• 2-[methylsulfanyl(sulfanyl)methylidene]-3,4-dihydronaphthalen-1-one
• 2-[(Methylsulfanyl)(sulfanyl)methylidene]-3,4-dihydronaphthalen-1(2H)-one
• 61402-30-0
• DTXSID30817764

• Inchi： InChI=1S/C12H12OS2/c1-15-12(14)10-7-6-8-4-2-3-5-9(8)11(10)13/h2-5,13H,6-7H2,1H3
• InChI Key： ICDAXTGFWFBBAG-UHFFFAOYSA-N
• SMILES： CSC(=S)C1=C(C2=CC=CC=C2CC1)O

Computed Properties

• Exact Mass: 236.03306
• Monoisotopic Mass: 236.03295735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• PSA: 20.23